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Technical Guide: 4-(4-Chlorophenoxy)benzaldehyde (CAS 61343-99-5)[1][2][3][4]

Executive Summary
4-(4-Chlorophenoxy)benzaldehyde (CAS 61343-99-5) is a critical diaryl ether intermediate used

extensively in medicinal chemistry and agrochemical synthesis. Characterized by its dual

functionality—an electrophilic aldehyde group and a robust chlorophenoxy ether linkage—it

serves as a versatile scaffold for constructing complex bioactive molecules, including fatty acid

amide hydrolase (FAAH) inhibitors, anti-tubercular agents, and pyrethroid-class insecticides.

This guide provides a rigorous technical analysis of its chemical identity, validated synthesis

protocols, reactivity profiles, and safety standards, designed for researchers requiring high-

purity application data.

Chemical Identity & Nomenclature
Critical Nomenclature Note: Users must distinguish between the CAS-defined structure and

similar benzyl ether derivatives.
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CAS 61343-99-5:4-(4-Chlorophenoxy)benzaldehyde (Diphenyl ether structure).[1][3][5]

Common Misidentification: 4-((4-Chlorophenoxy)methyl)benzaldehyde (Benzyl ether

structure).

Verification: Always verify the structure via NMR or melting point before use. This guide

focuses on the CAS-validated diphenyl ether.

Property Specification

CAS Number 61343-99-5

IUPAC Name 4-(4-Chlorophenoxy)benzaldehyde

Molecular Formula C₁₃H₉ClO₂

Molecular Weight 232.66 g/mol

SMILES Clc1ccc(Oc2ccc(C=O)cc2)cc1

Appearance White to pale yellow crystalline powder

Melting Point 54 – 60 °C

Solubility
Soluble in DMSO, DMF, DCM, Ethyl Acetate;

Insoluble in Water

Synthetic Pathways & Protocol
The industrial and laboratory standard for synthesizing CAS 61343-99-5 is Nucleophilic

Aromatic Substitution (SₙAr). This route is preferred over Ullmann coupling due to milder

conditions and higher yields when using activated substrates.

Mechanism: SₙAr Displacement
The reaction involves the attack of the 4-chlorophenoxide anion on the 4-fluorobenzaldehyde.

The aldehyde group at the para position acts as an electron-withdrawing group (EWG),

activating the fluorine for displacement.

Reagents:
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Substrate A: 4-Fluorobenzaldehyde (1.0 equiv) [Activated Electrophile]

Substrate B: 4-Chlorophenol (1.1 equiv) [Nucleophile]

Base: Potassium Carbonate (K₂CO₃, 2.0 equiv) [Anhydrous]

Solvent: Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO) [Polar Aprotic]

Step-by-Step Experimental Protocol
Preparation: In a dry 250 mL round-bottom flask equipped with a magnetic stir bar and reflux

condenser, charge 4-chlorophenol (12.9 g, 100 mmol) and anhydrous K₂CO₃ (27.6 g, 200

mmol).

Solvation: Add DMF (100 mL) and stir at room temperature for 15 minutes to generate the

phenoxide anion in situ.

Addition: Add 4-fluorobenzaldehyde (12.4 g, 100 mmol) dropwise or in one portion.

Reaction: Heat the mixture to 100–120 °C for 4–6 hours. Monitor reaction progress via TLC

(Hexane:EtOAc 4:1) or HPLC.[6] The starting aldehyde spot (Rf ~0.6) should disappear,

replaced by the product (Rf ~0.5).

Workup:

Cool the mixture to room temperature.

Pour the reaction mass into ice-cold water (500 mL) with vigorous stirring. The product

should precipitate as a solid.[7][8]

If oil forms, extract with Ethyl Acetate (3 x 100 mL), wash organics with brine, dry over

Na₂SO₄, and concentrate in vacuo.

Purification: Recrystallize the crude solid from Ethanol/Water (9:1) to yield white crystals.

Target Yield: 85–92%
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Figure 1: Validated Synthesis Workflow via SnAr Mechanism
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Figure 1: Step-by-step workflow for the synthesis of 4-(4-Chlorophenoxy)benzaldehyde via

Nucleophilic Aromatic Substitution.

Reactivity & Functionalization
The chemical value of CAS 61343-99-5 lies in its orthogonal reactivity. The ether linkage is

chemically inert under most standard conditions, allowing selective manipulation of the

aldehyde group.

Key Transformations
Reductive Amination (Drug Discovery):

Reaction with primary/secondary amines followed by reduction (NaBH(OAc)₃) yields

benzylic amines.

Application: Synthesis of FAAH inhibitors and GPCR ligands.

Oxidation:

Conversion to 4-(4-chlorophenoxy)benzoic acid using NaClO₂ (Pinnick oxidation) or

KMnO₄.

Application: Linker synthesis for PROTACs or polymer chemistry.

Condensation:

Reaction with hydrazines or hydroxylamines to form hydrazones/oximes.

Application: Agrochemical active ingredients (AIs).
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Figure 2: Divergent Reactivity Profile of the Aldehyde Moiety
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Figure 2: The aldehyde group serves as a "chemical handle," allowing diverse downstream

modifications while the ether bridge remains stable.

Analytical Characterization
To ensure scientific integrity, synthesized batches must be validated against these spectral

standards.

¹H NMR (400 MHz, CDCl₃):

δ 9.92 (s, 1H): Aldehyde proton (-CHO). Distinctive singlet.

δ 7.85 (d, J=8.8 Hz, 2H): Aromatic protons ortho to aldehyde.

δ 7.35 (d, J=8.8 Hz, 2H): Aromatic protons on chlorophenyl ring (meta to ether).

δ 7.08 (d, J=8.8 Hz, 2H): Aromatic protons ortho to ether (aldehyde ring).

δ 7.02 (d, J=8.8 Hz, 2H): Aromatic protons ortho to ether (chlorophenyl ring).

IR Spectrum (KBr):

1690–1700 cm⁻¹: Strong C=O stretch (Aldehyde).
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1240 cm⁻¹: C–O–C asymmetric stretch (Ether).

1090 cm⁻¹: Ar–Cl stretch.

Safety & Handling (SDS Summary)
Hazards:

H302: Harmful if swallowed.[9]

H315/H319: Causes skin and serious eye irritation.

H411: Toxic to aquatic life with long-lasting effects (common for chlorinated aromatics).

Storage: Store under inert atmosphere (Nitrogen/Argon) at 2–8°C. Aldehydes are prone to

autoxidation to benzoic acids upon prolonged exposure to air.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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